![molecular formula C16H14Cl2N2O6S B6262333 2,4-dichloro-5-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}benzoic acid CAS No. 795293-18-4](/img/no-structure.png)
2,4-dichloro-5-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4-Dichloro-5-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}benzoic acid, also known as DCFPBS, is an organic compound used in a wide variety of scientific research applications. DCFPBS is a type of carboxylic acid, and it is a white, odorless solid at room temperature. It is soluble in many organic solvents and is relatively stable to heat and light. DCFPBS has been used in a variety of scientific research applications, such as in the synthesis of pharmaceuticals, as a catalyst in organic synthesis, and as an inhibitor of enzymes.
Scientific Research Applications
2,4-dichloro-5-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}benzoic acid has a variety of scientific research applications. It has been used as a catalyst in organic synthesis, as an inhibitor of enzymes, and as a precursor in the synthesis of pharmaceuticals. This compound has also been used in the synthesis of metal-organic frameworks (MOFs). MOFs are porous crystalline materials that have a wide variety of applications, such as in drug delivery, catalysis, and gas storage.
Mechanism of Action
The mechanism of action of 2,4-dichloro-5-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}benzoic acid is not well understood. It is believed that this compound acts as an acid-base catalyst, which helps to facilitate the reaction of other molecules. It is also believed that this compound can act as a proton donor, which helps to facilitate the transfer of protons from one molecule to another.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. It is believed that this compound can act as a proton donor, which can help to facilitate the transfer of protons from one molecule to another. It is also believed that this compound can act as an acid-base catalyst, which can help to facilitate the reaction of other molecules.
Advantages and Limitations for Lab Experiments
One advantage of using 2,4-dichloro-5-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}benzoic acid in lab experiments is that it is relatively stable to heat and light. Additionally, it is soluble in many organic solvents, which makes it easy to use in a variety of experiments. However, one limitation of using this compound in lab experiments is that it can be difficult to obtain in large quantities. Additionally, the mechanism of action of this compound is not well understood, which can make it difficult to predict its effects in certain experiments.
Future Directions
There are a number of potential future directions in which 2,4-dichloro-5-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}benzoic acid can be used. One potential application is in the synthesis of pharmaceuticals, as this compound can act as a precursor in the synthesis of certain drugs. Additionally, this compound can be used in the synthesis of metal-organic frameworks (MOFs), which have a wide variety of applications, such as in drug delivery, catalysis, and gas storage. This compound can also be used in the synthesis of organic materials, such as polymers and dyes, which have a wide variety of applications. Finally, this compound can be used as an inhibitor of enzymes, which can be used to study the role of enzymes in various biochemical processes.
Synthesis Methods
2,4-dichloro-5-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}benzoic acid can be synthesized using a variety of methods. One method is to react 4-chlorobenzoyl chloride with furan-2-carboxylic acid and piperazine in the presence of a base, such as sodium hydroxide. This reaction results in the formation of this compound. The reaction can be carried out at room temperature, and the reaction time is typically around one hour.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2,4-dichloro-5-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}benzoic acid' involves the reaction of 2,4-dichloro-5-nitrobenzoic acid with furan-2-carbonyl chloride to form 2,4-dichloro-5-{[4-(furan-2-carbonyl)nitro]sulfonyl}benzoic acid. This intermediate is then reduced to 2,4-dichloro-5-{[4-(furan-2-carbonyl)amino]sulfonyl}benzoic acid using a reducing agent such as iron powder. Finally, the piperazine derivative, 1-(4-piperazinylsulfonyl)-4-(2-furanylcarbonyl)piperazine, is coupled with the intermediate to form the target compound.", "Starting Materials": [ "2,4-dichloro-5-nitrobenzoic acid", "furan-2-carbonyl chloride", "reducing agent (e.g. iron powder)", "1-(4-piperazinylsulfonyl)-4-(2-furanylcarbonyl)piperazine" ], "Reaction": [ "2,4-dichloro-5-nitrobenzoic acid is reacted with furan-2-carbonyl chloride in the presence of a base such as triethylamine to form 2,4-dichloro-5-{[4-(furan-2-carbonyl)nitro]sulfonyl}benzoic acid.", "The nitro group in the intermediate is reduced to an amino group using a reducing agent such as iron powder in the presence of a solvent such as ethanol to form 2,4-dichloro-5-{[4-(furan-2-carbonyl)amino]sulfonyl}benzoic acid.", "The piperazine derivative, 1-(4-piperazinylsulfonyl)-4-(2-furanylcarbonyl)piperazine, is coupled with the intermediate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the target compound, 2,4-dichloro-5-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}benzoic acid." ] } | |
CAS RN |
795293-18-4 |
Molecular Formula |
C16H14Cl2N2O6S |
Molecular Weight |
433.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.